Cas no 2172149-51-6 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidohexanoic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidohexanoic acid
• CAS No: 2172149-51-6
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6240429
• PubChem ID: 165545950
• Update Time: 2025-11-05

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidohexanoic acid
• 2172149-51-6
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2,3-trimethylbutanamido]hexanoic acid
• EN300-1519765

• Inchi： 1S/C28H36N2O5/c1-6-18(15-16-24(31)32)29-25(33)27(2,3)28(4,5)30-26(34)35-17-23-21-13-9-7-11-19(21)20-12-8-10-14-22(20)23/h7-14,18,23H,6,15-17H2,1-5H3,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： UPSOOUREOTZGKI-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2C=CC=CC1=2)C(NC(C)(C)C(C)(C)C(NC(CC)CCC(=O)O)=O)=O

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidohexanoic acid

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidohexanoic Acid: A Comprehensive Overview

The compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidohexanoic acid (CAS No. 2172149-51-6) is a highly specialized organic molecule with significant applications in the fields of chemistry and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group and a hexanoic acid moiety. The Fmoc group is a well-known protecting group in peptide synthesis, making this compound particularly valuable in the synthesis of peptides and other bioactive molecules.

Recent advancements in chemical synthesis have further highlighted the potential of this compound in drug discovery and development. Researchers have demonstrated that the Fmoc group can be effectively utilized to protect amino groups during peptide synthesis, ensuring high yields and purity of the final product. This has led to increased interest in this compound as a key intermediate in the production of bioactive peptides and proteins.

The structure of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidohexanoic acid consists of a hexanoic acid chain with a substituted butanamide group. The presence of the Fmoc group at the 4-position of the butanamide moiety adds complexity to the molecule and enhances its reactivity in specific chemical reactions. This makes it an ideal candidate for use in multi-step synthesis processes where precise control over functional groups is essential.

One of the most promising applications of this compound is in the field of medicinal chemistry. By incorporating this molecule into peptide libraries, researchers can explore its potential as a lead compound for various therapeutic agents. Recent studies have shown that peptides derived from such compounds exhibit potent biological activities, including anti-inflammatory and anticancer properties.

In addition to its role in peptide synthesis, this compound has also found applications in materials science. The unique combination of functional groups in its structure allows for the creation of novel materials with tailored properties. For instance, researchers have explored its use in the development of biocompatible polymers and drug delivery systems.

The synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidohexanoic acid involves a series of carefully controlled reactions. The process typically begins with the preparation of the Fmoc derivative, followed by coupling reactions to introduce the hexanoic acid chain. Recent optimizations in these reaction conditions have significantly improved the overall yield and purity of the final product.

Despite its complexity, this compound is relatively stable under standard storage conditions. However, care must be taken during handling to avoid exposure to strong acids or bases, which could lead to premature deprotection of the Fmoc group. Proper storage practices are essential to ensure the integrity and functionality of this compound in downstream applications.

In conclusion, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2,3-trimethylbutanamidohexanoic acid (CAS No. 2172149-51-6) is a versatile and valuable molecule with wide-ranging applications in chemistry and biotechnology. Its unique structure and functional groups make it an ideal candidate for use in peptide synthesis, drug discovery, and materials science. As research continues to uncover new potential uses for this compound, it is likely to play an increasingly important role in these fields.